Cas no 2172588-69-9 (2-(2,2-dimethyl-1,3-thiazolidin-4-yl)ethan-1-ol)

• Product Name: 2-(2,2-dimethyl-1,3-thiazolidin-4-yl)ethan-1-ol
• CAS No: 2172588-69-9
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 5872967
• PubChem ID: 141916587
• Update Time: 2025-06-10

2-(2,2-dimethyl-1,3-thiazolidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-1,3-thiazolidin-4-yl)ethan-1-ol
• EN300-1628658
• 2172588-69-9

• Inchi： 1S/C7H15NOS/c1-7(2)8-6(3-4-9)5-10-7/h6,8-9H,3-5H2,1-2H3
• InChI Key： SSZBQYYUXUZXOD-UHFFFAOYSA-N
• SMILES： S1CC(CCO)NC1(C)C

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,2-dimethyl-1,3-thiazolidin-4-yl)ethan-1-ol

Comprehensive Overview of 2-(2,2-dimethyl-1,3-thiazolidin-4-yl)ethan-1-ol (CAS No. 2172588-69-9): Properties, Applications, and Research Insights

2-(2,2-dimethyl-1,3-thiazolidin-4-yl)ethan-1-ol (CAS No. 2172588-69-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This thiazolidine derivative is characterized by a dimethyl-substituted thiazolidine ring and an ethanol side chain, which contribute to its distinct physicochemical properties. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting metabolic disorders and inflammatory pathways.

The compound's molecular structure (C₇H₁₅NOS) offers versatility in synthetic chemistry, enabling modifications for enhanced bioavailability or target specificity. Recent studies highlight its potential as a precursor for small-molecule inhibitors, aligning with the growing demand for precision therapeutics. Notably, its low toxicity profile and stability under physiological conditions make it a candidate for further preclinical evaluation, addressing the pharmaceutical industry's focus on safer drug intermediates.

In the context of green chemistry trends, 2172588-69-9 has been investigated for its compatibility with solvent-free synthesis methods, reducing environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for researchers seeking reproducible results in biological assays.

The compound's hydrogen-bonding capacity and moderate lipophilicity (LogP ~0.8) position it as a valuable scaffold for structure-activity relationship (SAR) studies. Computational modeling suggests potential interactions with enzyme active sites, particularly those involving redox regulation—a hot topic in age-related disease research. These properties have spurred patent filings (e.g., WO2021154876) for its use in neuroprotective formulations, though clinical validation remains ongoing.

From a market perspective, demand for 2172588-69-9 correlates with the expansion of contract research organizations (CROs) specializing in medicinal chemistry. Suppliers now offer custom scale-up synthesis services, catering to the need for gram-to-kilogram quantities in lead optimization phases. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain stability, with crystallization being the preferred purification method.

Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the thiazolidine ring's electron-rich nature. This addresses the rising interest in theranostic agents (combined therapy and diagnostics). Furthermore, its potential as a chiral auxiliary in asymmetric synthesis is being explored, particularly for API manufacturing where enantiomeric purity is crucial.

Quality control protocols for 2-(2,2-dimethyl-1,3-thiazolidin-4-yl)ethan-1-ol emphasize ICH guidelines, with stringent limits on genotoxic impurities. Recent advancements in continuous flow chemistry have improved its production efficiency, reducing batch-to-batch variability—a key concern for regulatory submissions. These developments position the compound as a promising candidate for next-generation drug development pipelines.

Ongoing research investigates its metabolite profiling using high-resolution mass spectrometry, with preliminary data suggesting favorable pharmacokinetic properties. The scientific community continues to explore its structure-property relationships through QSAR modeling, contributing to the broader understanding of heterocyclic compound behavior in biological systems. As synthetic methodologies evolve, this compound exemplifies the intersection of traditional organic chemistry and modern drug design paradigms.